![molecular formula C14H14ClNO3 B7458025 N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide](/img/structure/B7458025.png)
N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide, also known as CMF, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of furan carboxamides and has shown promising results in various scientific studies.
Mechanism of Action
The exact mechanism of action of N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to reduce the activity of enzymes that are involved in the breakdown of cartilage, which may make it useful in the treatment of osteoarthritis. Additionally, this compound has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide is its relatively low toxicity. It has been shown to be well-tolerated in animal studies, with no significant adverse effects reported. Additionally, this compound is relatively easy to synthesize, which makes it a useful compound for laboratory studies. However, one of the limitations of this compound is its poor solubility in water, which may make it difficult to administer in certain experimental settings.
Future Directions
There are a number of potential future directions for research on N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide. One area of interest is its potential use in the treatment of cancer. Studies have shown that this compound has anticancer properties and may be useful in the treatment of a variety of different types of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurodegenerative diseases. Finally, more studies are needed to determine the optimal dose and administration route for this compound in order to maximize its therapeutic potential.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promise in a variety of scientific studies. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties, as well as potential therapeutic applications in the treatment of cancer and neurodegenerative diseases. While there are some limitations to its use in laboratory experiments, this compound is a useful compound for researchers studying its potential therapeutic applications.
Synthesis Methods
The synthesis of N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide involves the reaction of 2-methylfuran-3-carboxylic acid with 4-chloro-2-methoxy-5-methylphenylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields this compound as a white crystalline solid with a melting point of 150-152°C.
Scientific Research Applications
N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
N-(4-chloro-2-methoxy-5-methylphenyl)-2-methylfuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO3/c1-8-6-12(13(18-3)7-11(8)15)16-14(17)10-4-5-19-9(10)2/h4-7H,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPEQNEXIWPFHKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)OC)NC(=O)C2=C(OC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.